![molecular formula C7H8N2O4 B6241618 6-hydroxy-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxylic acid CAS No. 2613384-25-9](/img/no-structure.png)
6-hydroxy-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxylic acid
Description
The compound “6-hydroxy-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxylic acid” is a chemical compound with the molecular formula C7H8N2O4 . It is a powder at room temperature .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the InChI code: 1S/C7H8N2O4/c10-4-2-9-6(13-3-4)1-5(8-9)7(11)12/h1,4,10H,2-3H2,(H,11,12) . This code provides a unique representation of the compound’s molecular structure.Physical And Chemical Properties Analysis
This compound is a powder at room temperature . Its molecular weight is 184.15 .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 6-hydroxy-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxylic acid involves the conversion of a pyrazole derivative to the desired oxazine-carboxylic acid compound through a series of reactions.", "Starting Materials": [ "3,5-dimethylpyrazole", "2-chloroacetic acid", "sodium hydroxide", "hydrogen peroxide", "acetic acid", "sodium bicarbonate", "water" ], "Reaction": [ "Step 1: 3,5-dimethylpyrazole is reacted with 2-chloroacetic acid in the presence of sodium hydroxide to form 2-(3,5-dimethyl-1H-pyrazol-1-yl)acetic acid.", "Step 2: The resulting product from step 1 is then oxidized with hydrogen peroxide in acetic acid to form 2-(3,5-dimethyl-1H-pyrazol-1-yl)acetic acid hydroperoxide.", "Step 3: The hydroperoxide from step 2 is then cyclized with sodium bicarbonate in water to form 6-hydroxy-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxylic acid." ] } | |
CAS RN |
2613384-25-9 |
Product Name |
6-hydroxy-5H,6H,7H-pyrazolo[3,2-b][1,3]oxazine-2-carboxylic acid |
Molecular Formula |
C7H8N2O4 |
Molecular Weight |
184.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
